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Compound of Interest

Compound Name: Chlorthal-dimethyl-d6

Cat. No.: B12396619 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides immediate, essential safety protocols, operational guidance,

and disposal plans for the handling of Chlorthal-dimethyl-d6 in a laboratory setting. Given the

recent regulatory actions and health concerns associated with Chlorthal-dimethyl, stringent

adherence to these procedures is critical to ensure personnel safety.

Chlorthal-dimethyl, also known as Dacthal, is a pre-emergent herbicide. Its deuterated form,

Chlorthal-dimethyl-d6, is likely used as an internal standard for quantitative analysis.[1] It is

crucial to note that the use of Chlorthal-dimethyl has been subject to emergency suspension

and cancellation in countries like the United States and Australia due to risks of serious illness

or injury, particularly concerning embryo-fetal toxicity.[2][3] Therefore, handling this compound

requires the utmost caution.

Personal Protective Equipment (PPE)
The primary routes of exposure to Chlorthal-dimethyl are inhalation, skin contact, and eye

contact.[4][5] A comprehensive PPE strategy is mandatory to create a barrier against these

hazards.

Minimum PPE Requirements:

Body Protection: A long-sleeved laboratory coat is the minimum requirement.[6][7] For

procedures with a higher risk of splashes, consider a poly-coated, impervious gown.[4][5]
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Hand Protection: Wear disposable nitrile gloves at a minimum for incidental contact.[6] For

direct handling or risk of immersion, double-gloving or using thicker, chemical-resistant

gloves is recommended. Gloves should be changed regularly (e.g., every 30-60 minutes)

and immediately after known contact with the chemical.[8]

Eye and Face Protection: Safety goggles with side shields are mandatory.[4] When there is a

splash hazard, a face shield worn over safety goggles is required.[6]

Respiratory Protection: Work should be conducted in a certified chemical fume hood or a

Class II Biosafety Cabinet to control airborne particles.[4][5] If this is not possible, a suitable

respirator (e.g., N-95 or higher) must be used.[8]

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the safe handling of Chlorthal-dimethyl-d6 from receipt to use.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the compound in a tightly sealed container in a cool, well-ventilated area, away from

direct sunlight and ignition sources.[4] Recommended storage is at 4°C for the solid and

-20°C to -80°C when in solvent.[4]

Label the storage area clearly with the chemical name and hazard warnings.

Preparation and Use:

All handling of Chlorthal-dimethyl-d6, including weighing and solution preparation, must

be performed within a chemical fume hood or other suitable ventilated enclosure.[4]

Before starting, ensure a safety shower and eyewash station are accessible.[4]

Don all required PPE as outlined above.

To minimize dust formation, handle the solid compound carefully.

When preparing solutions, add the solid to the solvent slowly to avoid splashing.
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Spill Management:

In case of a spill, evacuate non-essential personnel from the area.

Wearing appropriate PPE, contain the spill using an absorbent material like diatomite or

universal binders.[4]

Prevent the spill from entering drains or water courses.[4]

Decontaminate the affected surfaces by scrubbing with alcohol.[4]

Collect all contaminated materials into a sealed, labeled container for hazardous waste

disposal.

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Waste Collection: All waste materials contaminated with Chlorthal-dimethyl-d6, including

empty containers, used gloves, absorbent materials, and contaminated labware, must be

collected in a designated, sealed, and clearly labeled hazardous waste container.

Disposal Method: The recommended method for disposal is incineration by a licensed

hazardous waste disposal facility.[9] Do not dispose of this chemical down the drain or in

regular trash.

Regulatory Compliance: Dispose of all waste in accordance with local, state, and federal

regulations for hazardous chemical waste.

Quantitative Data Summary
The following table summarizes key toxicological and physical data for Chlorthal-dimethyl. This

data should be considered relevant for its deuterated analog in a safety context.
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Parameter Value Species Reference

Acute Oral LD50 >5000 mg/kg Rat [10]

Acute Dermal LD50 >2000 mg/kg Rat [10]

Inhalation LC50 (4h) >4.5 mg/L Rat [11]

Melting Point 156 °C [12]

Boiling Point 345 °C [12]

Experimental Workflow Diagram
The following diagram illustrates the standard operating procedure for the safe handling of

Chlorthal-dimethyl-d6.
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Caption: Workflow for Safe Handling of Chlorthal-dimethyl-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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